Cas no 9041-90-1 (Angiotensin I)

• Product Name: Angiotensin I
• CAS No: 9041-90-1
• MF: C₆₂H₈₉N₁₇O₁₄
• MW: 1296.47557330132
• CID: 805722
• PubChem ID: 3081372
• Update Time: 2025-04-24

Angiotensin I Chemical and Physical Properties

Names and Identifiers

• Angiotensin I
• Human angiotensin I
• Angiotensin I (rat)
• 5-Ile-angiotensin I
• Angiotensin I (mouse)
• Angiotensin I (human)
• Angiotensin 1 (Human)
• ANGIOTENSIN I, HUMAN
• 9C880YQG7C
• Q32039285
• Pepsitensin
• Angiotensin I (human, mouse, rat)
• (Ile5)-Angiotensin I
• (Ile5)-Ang I
• Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-His-Leu
• Angiotensin I, ile(5)-
• 5-Isoleucine-angiotensin I
• Angiotensin I 5-isoleucine
• 5-L-Isoleucine-angiotensin I
• Angiotensin I, isoleucine(5)-
• Angiotensin I (Ca
• DRVYIHPFHL
• DTXSID80866222
• C00873
• AC1MIWSO
• CHEMBL262670
• 9041-90-1
• Angiotensin 1 Human
• L-aspartyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-prolyl-L-phenylalanyl-L-histidyl-L-leucine
• NCGC00167129-01
• Angiotensin I, 5-L-isoleucine-
• D-R-V-Y-I-H-P-F-H-L
• 484-42-4
• HY-P1032
• NS00074072
• Proangiotensin
• L-Asp-L-Arg-L-Val-L-Tyr-L-Ile-L-His-L-Pro-L-Phe-L-His-L-Leu
• L-alpha-aspartyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-prolyl-L-phenylalanyl-L-histidyl-L-leucine
• MFCD00167405
• Leucine, N-(N-(N-(1-(N-(N-(N-(N-(N2-L-alpha-aspartyl-L-arginyl)-L-valyl)-L-tyrosyl)-L-isoleucyl)-L-histidyl)-L-prolyl)-3-phenylalanyl)-L-histidyl)-, L-
• Angiotensin I (Callithrix jacchus gene angt)
• CS-7599
• G12434
• CHEBI:2718
• AKOS024456668
• (2S)-2-[(2S)-2-[(2S)-2-{[(2S)-1-[(2S)-2-[(2S,3S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-AMINO-3-CARBOXYPROPANAMIDO]-5-CARBAMIMIDAMIDOPENTANAMIDO]-3-METHYLBUTANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]-3-METHYLPENTANAMIDO]-3-(1H-IMIDAZOL-4-YL)PROPANOYL]PYRROLIDIN-2-YL]FORMAMIDO}-3-PHENYLPROPANAMIDO]-3-(1H-IMIDAZOL-4-YL)PROPANAMIDO]-4-METHYLPENTANOIC ACID
• UNII-9C880YQG7C
• Angiotensins; Angiotonin
• L-Leucine, N-(N-(N-(1-(N-(N-(N-(N-(N2-L-alpha-aspartyl-L-arginyl)-L-valyl)-L-tyrosyl)-L-isoleucyl)-L-histidyl)-L-prolyl)-L-phenylalanyl)-L-histidyl)-

• Inchi： 1S/C62H89N17O14/c1-7-35(6)51(78-56(87)44(25-37-17-19-40(80)20-18-37)74-58(89)50(34(4)5)77-53(84)42(15-11-21-68-62(64)65)71-52(83)41(63)28-49(81)82)59(90)75-46(27-39-30-67-32-70-39)60(91)79-22-12-16-48(79)57(88)73-43(24-36-13-9-8-10-14-36)54(85)72-45(26-38-29-66-31-69-38)55(86)76-47(61(92)93)23-33(2)3/h8-10,13-14,17-20,29-35,41-48,50-51,80H,7,11-12,15-16,21-28,63H2,1-6H3,(H,66,69)(H,67,70)(H,71,83)(H,72,85)(H,73,88)(H,74,89)(H,75,90)(H,76,86)(H,77,84)(H,78,87)(H,81,82)(H,92,93)(H4,64,65,68)/t35-,41-,42-,43-,44-,45-,46-,47-,48-,50-,51-/m0/s1
• InChI Key： ORWYRWWVDCYOMK-HBZPZAIKSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CC1=CN=CN1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 1295.67749058g/mol
• Monoisotopic Mass: 1295.67749058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 93
• Rotatable Bond Count: 37
• Complexity: 2550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 496
• XLogP3: -1.1

Additional information on Angiotensin I

Angiotensin I: A Key Player in Cardiovascular Physiology and Therapeutics

Angiotensin I, also known by its CAS Registry Number 9041-90-1, is a critical component of the renin-angiotensin system (RAS), which plays a pivotal role in regulating blood pressure and maintaining cardiovascular homeostasis. This peptide hormone is derived from the cleavage of atrial natriuretic peptide (ANP) by renin, an enzyme primarily secreted by the kidneys under conditions of low blood pressure or hypervolemia.

The structure of Angiotensin I consists of a decapeptide chain that serves as the precursor to the biologically active form, Angiotensin II, which is generated through proteolytic cleavage by angiotensin-converting enzyme (ACE). This conversion is a key regulatory step in the RAS pathway, where Angiotensin II exerts its potent vasoconstrictor effects and stimulates aldosterone secretion from the adrenal glands.

Recent studies have highlighted the intricate interplay between Angiotensin I and other components of the RAS in various physiological and pathological conditions. For instance, research has shown that Angiotensin I levels are elevated in conditions such as heart failure and hypertension, underscoring its role as a biomarker for cardiovascular diseases. Moreover, advancements in understanding the post-translational modifications of Angiotensin I have provided new insights into its potential therapeutic applications.

In the realm of pharmacology, inhibitors of ACE, such as captopril and enalapril, are widely used to treat hypertension and heart failure by preventing the conversion of Angiotensin I to Angiotensin II. These drugs not only reduce blood pressure but also alleviate symptoms associated with cardiac remodeling. Recent research has explored the efficacy of ACE inhibitors in combination with other therapies, such as angiotensin receptor blockers (ARBs), to achieve better cardiovascular outcomes.

Beyond its role in blood pressure regulation, Angiotensin I has been implicated in the pathophysiology of renal diseases, including nephrotic syndrome and chronic kidney disease. Studies have demonstrated that elevated levels of Angiotensin I are associated with proteinuria and glomerulosclerosis, suggesting a potential therapeutic target for these conditions.

Emerging research has also explored the role of Angiotensin I in inflammation and fibrosis. For example, it has been shown that Angiotensin I can stimulate the production of extracellular matrix proteins in fibroblasts, contributing to tissue remodeling in conditions such as pulmonary fibrosis. This finding opens new avenues for targeting the RAS pathway in the treatment of fibrotic diseases.

Additionally, advancements in genetic studies have identified polymorphisms in the genes encoding renin and ACE that influence Angiotensin I levels and response to RAS-targeted therapies. These discoveries highlight the potential for personalized medicine approaches in cardiovascular and renal diseases, where modulation of Angiotensin I activity could be tailored to individual genetic profiles.

In conclusion, Angiotensin I is a central player in the renin-angiotensin system, with far-reaching implications for cardiovascular and renal physiology. Its role extends beyond mere blood pressure regulation to encompass inflammation, fibrosis, and genetic predisposition to disease. As our understanding of Angiotensin I continues to evolve, so do the therapeutic opportunities it presents, offering hope for more effective treatments for a variety of conditions.